Cas no 1805983-87-2 (4-Amino-2-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-2-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine
• CAS No: 1805983-87-2
• MF: C₇H₇BrF₃N₃O
• MW: 286.049190759659
• CID: 4931056
• Update Time: 2025-06-14

4-Amino-2-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7BrF3N3O/c8-5-3(1-12)14-2-4(6(5)13)15-7(9,10)11/h2H,1,12H2,(H2,13,14)
• InChI Key： QJNPGNQWEGQZOT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CN=C1CN)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2

Additional information on 4-Amino-2-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-Amino-2-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine (CAS No. 1805983-87-2)

4-Amino-2-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine (CAS No. 1805983-87-2) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and trifluoromethoxy substituents, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure, featuring both amino and aminomethyl functional groups, makes it a valuable intermediate for synthesizing complex molecules.

In recent years, the demand for halogenated pyridines like this compound has surged due to their role in developing targeted therapies and crop protection agents. Researchers are particularly interested in its trifluoromethoxy group, which enhances metabolic stability and bioavailability—a critical factor in modern drug design. The bromo substitution further offers opportunities for cross-coupling reactions, enabling the creation of diverse molecular architectures.

The compound's CAS No. 1805983-87-2 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and agrochemical innovation. Questions like "synthesis of 4-Amino-2-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine" or "applications of trifluoromethoxy pyridines" are common among chemists exploring its potential. Its stability under various conditions also makes it a candidate for high-throughput screening and library design in drug discovery pipelines.

From an industrial perspective, 4-Amino-2-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine aligns with the trend toward sustainable chemistry. Its modular structure allows for efficient scaling in production, minimizing waste—a priority for green chemistry initiatives. Additionally, its fluorine-containing moiety addresses the need for compounds with improved environmental profiles, a hot topic in regulatory discussions.

In summary, CAS No. 1805983-87-2 represents a convergence of structural novelty and practical utility. As research into heterocyclic compounds expands, this pyridine derivative is poised to play a pivotal role in advancing both life sciences and industrial applications. Its multifaceted properties continue to inspire innovation across scientific disciplines.